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Compound of Interest

Compound Name: 3,4-Dichlorobenzylamine

Cat. No.: B086363

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 3,4-
Dichlorobenzylamine (CAS No. 102-49-8), a benzylamine compound utilized in the research
and development of various pharmaceuticals.[1][2] Due to its hazardous properties, a thorough
understanding of its safety profile is critical for all personnel handling this chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,4-Dichlorobenzylamine is
presented below. This data is essential for understanding its behavior under various laboratory
conditions.
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Property Value Source(s)

Molecular Formula C7H7CI2N [1103114]

Molecular Weight 176.04 g/mol [1][4]
Colorless to light yellow clear

Appearance o [11[2]
liquid

Melting Point 32°C [11[3]
253.9°C at 760 mmHg; 89-

Boiling Point 92°C at 0.5 torr; 140°C at 17 [1][3]
mmHg

Density 1.32 g/mL at 25°C

) >113°C (>235.4°F) - closed
Flash Point [5]

cup

Refractive Index

n20/D 1.578

[1]

Vapor Pressure

0.0178 mmHg at 25°C

[1]

pKa 8.56 + 0.10 (Predicted) [1][6]
Solubility Insoluble in water. [7]
Sensitivity Air sensitive [21[61[5]

Hazard Identification and Classification

3,4-Dichlorobenzylamine is classified as a hazardous chemical.[S] The following table

summarizes its GHS classification and associated hazard statements.
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
) H314: Causes
Skin )
) o GHSO05 severe skin
Corrosion/Irritatio 1B ) Danger
(Corrosion) burns and eye
n
damage.[5]
) H314: Causes
Serious Eye )
GHSO05 severe skin
Damage/Eye 1 ) Danger
o (Corrosion) burns and eye
[rritation

damage.[5]

Hazard Codes (Legacy): C, Xi (Corrosive, Irritant)[1][6]

Toxicological Information

While comprehensive, peer-reviewed toxicological studies on 3,4-Dichlorobenzylamine are
not readily available in the public domain, the primary hazards are associated with its corrosive
nature.

Acute Toxicity: No quantitative acute toxicity data (e.g., LD50 or LC50) is available for this
product.[5] However, based on its classification, it is expected to be harmful if swallowed, in
contact with skin, or if inhaled.

Routes of Exposure and Symptoms:

¢ Inhalation: May cause respiratory tract irritation.[3] Inhalation of vapors or mists can lead to
severe irritation and damage to the respiratory system.[7]

o Skin Contact: Causes severe skin burns.[5] Direct contact can lead to redness, pain, and
serious skin damage.

o Eye Contact: Causes serious eye damage.[5] Contact can result in severe irritation, pain,
and potential permanent eye injury.

¢ Ingestion: Harmful if swallowed. Can cause severe burns to the mouth, throat, and stomach.

[5]
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Experimental Protocols

Detailed experimental protocols for the determination of the toxicological and physical
properties of 3,4-Dichlorobenzylamine are not publicly available in the cited safety data
sheets. The provided data are based on standard regulatory testing procedures for chemical
classification.

Handling and Storage

Proper handling and storage procedures are paramount to ensure the safety of laboratory
personnel.

Handling:

Wash hands and any exposed skin thoroughly after handling.[5]

Do not breathe dust, fume, gas, mist, vapors, or spray.[5]

Use only in a well-ventilated area or under a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[3]

Wear appropriate personal protective equipment (PPE).[5]

Storage:

» Store in a cool, dry, and well-ventilated place.[3][5]

Keep containers tightly closed.[3][5]

Store locked up.[5]

Store under an inert atmosphere due to air sensitivity.[2][6][5]

Incompatible materials include strong oxidizing agents and strong acids.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is required when working with 3,4-Dichlorobenzylamine.
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Protection Type Specification Source(s)

Wear appropriate protective
eyeglasses or chemical safety

goggles as described by

) OSHA's eye and face
Eye/Face Protection ] ) ) [5][8]

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.

Wear appropriate protective
gloves (e.g., Butyl rubber,
Nitrile rubber) and clothing to

Skin Protection prevent skin exposure. A lab [5]
coat, and in some cases, a
chemical-resistant suit may be

necessary.

If engineering controls are not
sufficient, use a NIOSH-
) ) approved respirator with an
Respiratory Protection ) ) [8]
appropriate cartridge for
organic vapors and acid

gases.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 3,4-
Dichlorobenzylamine.

First-Aid Measures:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC113240250&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d58600
https://www.fishersci.com/store/msds?partNumber=AC113240250&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d58600
https://www.benchchem.com/product/b086363?utm_src=pdf-body
https://www.benchchem.com/product/b086363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First-Aid Protocol Source(s)

Remove the victim to fresh air
and keep at rest in a position
comfortable for breathing. If
) not breathing, give artificial

Inhalation o o [3][5]
respiration. If breathing is
difficult, give oxygen.
Immediately call a POISON

CENTER or doctor/physician.

Take off immediately all

contaminated clothing. Rinse

skin with water/shower for at

i least 15 minutes. Immediately
Skin Contact [315]

call a POISON CENTER or
doctor/physician. Wash

contaminated clothing before

reuse.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing [31[5]
for at least 15 minutes.
Immediately call a POISON
CENTER or doctor/physician.

Rinse mouth. DO NOT induce
) vomiting. Call a physician or
Ingestion [31[5]
POISON CENTER

immediately.

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or chemical foam.[5]

» Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
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e Hazardous Combustion Products: Combustion may produce nitrogen oxides (NOx), carbon
monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures:

e Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Wear
appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,
silica gel, acid binder, universal binder, sawdust) and place it in a suitable, closed container
for disposal.[5]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for handling and responding to hazards
associated with 3,4-Dichlorobenzylamine.
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Hazard Assessment

Handling 3,4-Dichlorobenzylamine

\

Review Safety Data Sheet (SDS)

Y

Identify Hazards:
- Corrosive (Skin/Eyes)
- Air Sensitive

Y

Assess Risks of Exposure

Control I;;Ieasures

Implement Engineering Controls
(Fume Hood, Ventilation)

Y

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Follow Safe Handling &
Storage Procedures

1
If incidelht occurs

If incident occurs

Emergd:ncy Responﬁle

Personnel Exposure

Accidental Release / Spill

Evacuate Area Administer First Aid
(as per SDS)

' v

Contain Spill with Seek Immediate
Inert Absorbent Medical Attention

) )

Click to download full resolution via product page

Caption: Hazard management workflow for 3,4-Dichlorobenzylamine.
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Stability and Reactivity

o Reactivity: No specific reactivity hazards are known under normal conditions.[5]
o Chemical Stability: The product is sensitive to air.[2][6][5]

» Conditions to Avoid: Exposure to air and incompatible materials.[5]

e Incompatible Materials: Strong oxidizing agents and strong acids.[5]

e Hazardous Decomposition Products: Under fire conditions, may decompose to produce
nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen chloride gas.[5]

e Hazardous Polymerization: Hazardous polymerization does not occur.[5]

Disposal Considerations

Waste material should be disposed of in accordance with all applicable federal, state, and local
environmental regulations.[5] Contact a licensed professional waste disposal service to dispose
of this material. Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 3,4-Dichlorobenzylamine
Health and Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086363#3-4-dichlorobenzylamine-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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